In recent times, different types of particleboards are being preferred in the construction of houses, partitions, furniture etc. The production of such materials can be manufactured using rice husk, which has been obtained as waste produced in rice millers. Adhesive such as formaldehyde, when exposed to fire, causes toxic flames which are fatal in nature. The basic condition for production of particleboards is to check the temperature and humidity content in the rice husk which has been done by using DHT 11 sensors i.e., application of Internet of Thing (IoT) erected method. This identification helps in finding the suitable temperature through which bio-based adhesives have been prepared. In present study, two different types of bio-adhesives namely tamarind with formalin and tamarind with boric acid has been used in manufacturing process. The application of IoT erected method follows a complex preparation method but will partially fulfil the job and reduces human involvement. Finally, when the proper temperature and moisture level has been measured, the preparation becomes easy. After manufacturing the particleboard, the strength has been tested by a three-point bend test and have been compared with commercially available boards with formaldehyde base adhesive.

Sheet hydroforming with female die process (SHF-D) is easily applicable without controlling of pressure and blank holder force paths compared to the hydroforming with punch process. Shallow parts can be produced easily with using SHF-D process which is used a lower cost production method in a wide variety of sectors. Limiting drawing ratio (LDR) is indication of formability of sheet metals is determined by using cylindrical punch die. In this study, for the first time, the LDRs of the SS 304 material with different thicknesses was determined experimentally by using the SHF-D instead of sheet hydroforming with punch unlike in the literature. FEA of SHF-D process has been performed. The results showed that relatively shallow sheet metal parts can be easily produced without there is no need to be optimizethe pressure and blank holder force paths by means of SHF-D using obtained LDR. It is important to know the forming limit in the SHF-D, since it can be a more economical production method, especially in the manufacture of shallow and large parts used in the automotive and aerospace industries and obtain more quality products than that from classical deep drawing process. By knowing these ratios, die design and parts manufacturing can be realized less costly. The LDR was experimentally obtained as 1.82 with using the SHF-Dfor the SS 304. The FEA results are in good agreement with experimental results. So, it is useful to analyze the FEA before designing the dies that will be used with the SHF-D.

Intelligent manufacturing is needed, and many techniques and tools have been developed with this in mind. Over time, many of these techniques have been combined, and hybrid approaches have provided better results in shorter times, leading to a more precise prediction of outcomes when compared to the use of individual tools. This research focused on grinding Ti-6Al-4V workpiece material with a Carbon nanotube (CNT) incorporated grinding wheel. The Adaptive Neuro-Fuzzy Inference System (ANFIS) was used to predict surface roughness which was taken as the output of choice for this study. A new hybrid of ANFIS with Genetic Algorithm (ANFIS-GA) was then proposed to see if this prediction method could obtain greater precision. The regression analysis predicted the experimental model’s linear relationship to surface roughness, and the effect of grinding process parameters on surface roughness was analysed using the sensitivity analysis method.

Cybersecurity issues are increasing day by day, and it is becoming essential to address them aggressively. An efficient IDS system should be placed to identify abnormal behaviour by dynamically tracing the network traffic pattern. In this work, we proposed a framework for Network Intrusion Detection System using stacking ensemble technique of machine learning, which is testified on Random Forest Regressor and Extra Tree Classifier approaches for feature selections from the subjected dataset. The extensive experimentation has been done by applying 11 states of the art and hybrid machine learning algorithms to select the best performing algorithms. During the investigation, Random Forest, ID3 and XGBoost algorithms are found as best performers among different machine learning algorithms based on accuracy, precision, recall, F1-score and time to increase real-time attack detection performance. Three case studies have been carried out. Our results indicate that the proposed stacking ensemble-based framework of NIDS outperformed compared to the different state of art machine learning algorithms with average 0.99 prediction accuracy.

In current work, thermal conductivity, enthalpy of fusion, specific heat, and thermal diffusivity of the Al-8.8La-1.2Ni cast alloy has been investigated. Chemical element analysis of the studied alloy was determined with X-Ray Fluorescence Spectrometer (XRF) and SEM microscopy with Energy Dispersive X-Ray Spectroscopy (EDS). Thermal conductivity of ascast Al-8.8La-1.2Ni alloy was measured using comparison cut bar method in the temperature range of 308–773 K. Thermal conductivityvalues decreased gradually in the studied alloy with the increase of temperature. The thermal temperature coefficient was calculated from the thermal conductivity-temperature graph. The heat flow-temperature curve was obtained by performing Differential Scanning Calorimetry (DSC) analysis. Enthalpy of fusion and specific heat values were also determined. Thermal diffusivity values were calculated as a function of temperature using the relevant equation. It was determined that the thermal diffusivity values increased with increasing temperature.

The Electrochemical Discharge Machining (ECDM) process is a hybrid non-conventional machining process. It is used for machinings hard and brittle materials such as borosilicate glass and ceramic materials. In the ECDM process, active surface area ( dipped tool ) and peak current affect the discharge energy, which further influences the quality of the micro holes. The present article is aimed to investigate the effect of active surface area and peak current on the performance characteristics during the ECDM process. Experiments were conducted to investigate the affect of active surface area and peak currenton Depth Of Penetration (DOP), the Hole Over Cut (HOC), and Material Removal Rate (MRR) based on the reaction rate during ECDM of borosilicate glass. The experimental results reveal that both the MRR and HOC increase in increasing the peak current and decreasing the active surface area. The maximum DOP and MRR were obtained at 5A peak current with 2 mm tool immersion depth and 7A peak current with 1 mm tool immersion depth, respectively. The minimum HOC was obtained at 2A peak current with a 3 mm tool immersion depth.

The quaternary semiconductor compound Ag2FeGeSe4, belonging to the system I2-II-IV-VI4 and synthesized by the melt and anneal technique, was structurally characterized by Rietveld refinement of the powder X-ray diffraction data. This compound crystallizes in the orthorhombic space group Pmn21, Z = 4, with unit cell parameters a = 7.6478(1) Å, b = 6.5071(1) Å, c = 6.4260(1) Å, and V = 319.79(1) Å3, in a wurtzite-stannite arrangement with a Cu2CdGeS4-type structure. The Debye temperature (D) estimated for this compound was 194 K.

The engineering fraternity faces the formidable challenge to cope with the exponential rise of energy demand simultaneously with the depleting reserves of fuel and environmental issues. With the development in technology and the rising demand for supply of electricity, diesel-based power generation is being used as a standby or emergency to feed this demand and at the time of unavailability of other sources. In case of emergency or as a backup system diesel-based power generation is considered in this thesis. A simulation model of diesel engine along with governor and exciter unit is developed in MATLAB/SIMULINK. The simulation performance is analyzed for different operating conditions with various resistive, inductive and capacitive loads. The exhaustive simulation results show the good dynamic and transient performance with voltage and frequency. The parameters of the machine are selected to achieve the desired electrical supply with a controlled voltage and frequency for 10%-80% loading conditions. The controller parameters (such as time constants, gains and coefficients) of the governor and automatic voltage regulator (AVR) are selected and tuned for a good transient and steady-state performance. The simulation results show a satisfactory performance in terms of efficiency, generated voltage, generator speed and frequency.

In order to get the aesthetic look or making fibre to fabric for apparel purpose or for good quality hessians, sackings, bags, etc. one must do the pre-treatment processes like scouring, degumming, bio-scouring, bleaching, etc. This will enhance the efficiency, easiness and effectiveness during yarn making, fabric making, spinnability, dyeing, etc. In this work, study has been targeted to achieve finer, brighter and whiter fibre while maintaining the strength of the fibre. Four natural fibres namely Corchorus olitorius (Jute), Musa domestica (Banana), Linum usitatissimum (Flax) and Boehmeria nivea (Ramie) were undergone pre-treatment processes like scouring, degumming, enzyme treatment and bleaching in sequential manner. Lignin content, gummy matter and yellowness of the fibre goes on decreasing while fineness, whiteness and brightness kept on increasing with each subsequent chemical treatment and washing. The outcome of the work was the scoured, enzyme treated, and bleached jute, banana, flax and ramie fibre with enhanced fineness, smoothness and whiteness which can be further used for yarn and fabric making, dyeing and apparel preparation.

With the continuous global reduction of energy supplies and severe concern over environmental degradation with the use of fossil fuel, biodiesel will play a crucial transponder in these problems. Biodiesel blend with diesel fuel achieves a decreased environmental impact without losing quality of performance and use. There is interest in alternative fuels owing to volatile fossil fuel markets and degradation. New and alternative oil crops must be pursued to expand the horizon of plant-based fuels to satisfy the needs of energy demand. The purpose of this research was to compare the properties of ambadi seed oil biodiesel, waste cooking oil (WCO) biodiesel, and biodiesel of WCO ambadi seed oil mixer. The results of the study indicate that biodiesel with the introduction of WCO in Ambadi seed oil improves the physiochemical properties calorific value, flash point, and fire point. The blending of WCO limited upto AW50 due to increase in density and kinematic viscosity of biodiesel produced.